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Compound of Interest

Compound Name: Methyl 2,6-dichloroisonicotinate

Cat. No.: B108784 Get Quote

An In-depth Technical Guide to Methyl 2,6-
dichloroisonicotinate
For researchers, scientists, and professionals in drug development, this document provides a

comprehensive overview of the chemical properties, structure, and available experimental data

for Methyl 2,6-dichloroisonicotinate.

Core Chemical Properties
Methyl 2,6-dichloroisonicotinate is a chlorinated pyridine derivative with applications as a

pharmaceutical and agrochemical intermediate.[1][2] It is recognized for its role as a building

block in the synthesis of biologically active molecules.[2]

Physicochemical Data
The fundamental physicochemical properties of Methyl 2,6-dichloroisonicotinate are

summarized in the table below, providing a ready reference for experimental design and

chemical synthesis.
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Property Value Source

CAS Number 42521-09-5 [1][3][4][5][6]

Molecular Formula C₇H₅Cl₂NO₂ [2][3][4][5][6][7]

Molecular Weight 206.03 g/mol [3][4][5][6]

Melting Point 80-84 °C [6]

82 °C [8]

205 °C [1]

Boiling Point 298.3 °C [8]

Appearance
White to light yellow

powder/crystal
[2]

Purity ≥97% [5]

97% [6]

Structural Identifiers
Structural identifiers are crucial for database searches and unambiguous identification of the

compound.

Identifier Type Identifier Source

IUPAC Name
methyl 2,6-dichloropyridine-4-

carboxylate
[4]

SMILES
COC(=O)C1=CC(=NC(=C1)Cl)

Cl
[3][4][6][7]

InChI

InChI=1S/C7H5Cl2NO2/c1-12-

7(11)4-2-5(8)10-6(9)3-4/h2-

3H,1H3

[4][6][7]

InChIKey
XSKGHSUHOYEBTK-

UHFFFAOYSA-N
[4][6][7]
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Chemical Structure
The molecular structure of Methyl 2,6-dichloroisonicotinate is depicted below.

Figure 1. Chemical structure of Methyl 2,6-dichloroisonicotinate.

Experimental Protocols
Synthesis of Methyl 2,6-dichloroisonicotinate
A common synthetic route to Methyl 2,6-dichloroisonicotinate involves the esterification of

2,6-dichloroisonicotinic acid.[1]

Procedure:

A mixture of 187 g (0.974 mol) of 2,6-dichloroisonicotinic acid, 1650 ml of methanol, and 5 ml

of concentrated sulfuric acid is prepared.[1]

The solution is heated and refluxed for 24 hours.[1]

Following the reaction, the majority of the solvent is removed via evaporation under reduced

pressure to yield the crude product.[1]

The crude product is then dissolved in 750 ml of dichloromethane.[1]

The dichloromethane solution is washed sequentially with water and 1N sodium hydroxide

solution.[1]

The organic layer is separated and dried using anhydrous sodium sulfate.[1]

Finally, the solvent is evaporated under reduced pressure to yield the final product.[1] This

process reportedly yields 174 g (86.7% yield) of Methyl 2,6-dichloroisonicotinate.[1]
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Reaction

Purification

2,6-dichloroisonicotinic acid +
Methanol + H₂SO₄

Reflux for 24 hours

Evaporate solvent

Dissolve in Dichloromethane

Crude Product

Wash with H₂O and NaOH

Dry with Na₂SO₄

Evaporate solvent

Methyl 2,6-dichloroisonicotinate

Final Product
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Figure 2. Workflow for the synthesis of Methyl 2,6-dichloroisonicotinate.
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Spectroscopic Data
Spectroscopic data is essential for the structural elucidation and confirmation of Methyl 2,6-
dichloroisonicotinate.

Nuclear Magnetic Resonance (NMR) Spectroscopy
While specific NMR data for Methyl 2,6-dichloroisonicotinate is not readily available in the

searched literature, related compounds and general principles can provide expected spectral

characteristics. For a definitive analysis, it is recommended to acquire ¹H and ¹³C NMR spectra.

Infrared (IR) Spectroscopy
IR spectral data has been reported for Methyl 2,6-dichloroisonicotinate.[4] The technique

mentioned is FTIR with a KBr wafer.[4] Characteristic absorptions would be expected for the

C=O of the ester, C-Cl bonds, and the pyridine ring vibrations.

Mass Spectrometry
GC-MS data is available for Methyl 2,6-dichloroisonicotinate.[4] The top peak in the mass

spectrum is reported at an m/z of 174.[4]

Spectroscopic Data Details Source

¹H NMR
Data not found in searched

literature.

¹³C NMR
Data not found in searched

literature.
[4]

IR Spectra

FTIR (KBr Wafer), ATR-IR, and

Vapor Phase IR data are

available.

[4]

Mass Spectrometry GC-MS: Top peak m/z = 174. [4]

Predicted Collision Cross

Section

[M+H]⁺: 133.6 Å²; [M+Na]⁺:

144.8 Å²; [M-H]⁻: 135.9 Å²
[7]
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Biological Activity and Potential Applications
Methyl 2,6-dichloroisonicotinate is described as an electron-deficient compound that can be

used as a cross-coupling agent in organic synthesis.[3] It has shown antibacterial activity,

which may be attributed to its ability to inhibit bacterial DNA gyrase.[3] This compound is also

used as a pharmaceutical intermediate.[1]

Methyl 2,6-dichloroisonicotinate

Bacterial DNA Gyrase

Inhibits

Inhibition of DNA Replication

Leads to

Antibacterial Activity

Results in

Click to download full resolution via product page

Figure 3. Proposed mechanism of antibacterial action.

Safety and Handling
Methyl 2,6-dichloroisonicotinate is associated with several hazard classifications. It is

reported to cause skin and serious eye irritation, and may cause respiratory irritation.[4]

Appropriate personal protective equipment should be used when handling this compound. For

detailed safety information, consult the Material Safety Data Sheet (MSDS).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b108784?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

